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Compound of Interest

Compound Name: Nimbiol

Cat. No.: B1247986 Get Quote

For researchers, scientists, and drug development professionals working with nimbiol, a
triterpenoid compound derived from the neem tree (Azadirachta indica), ensuring its proper

disposal is a critical component of laboratory safety and environmental responsibility.[1][2][3]

While specific regulatory disposal guidelines for isolated nimbiol are not readily available, a

comprehensive disposal plan can be formulated based on its known chemical properties and

general principles of laboratory waste management. This guide provides essential safety and

logistical information to facilitate the safe handling and disposal of nimbiol waste.

Understanding Nimbiol: Chemical and Physical
Properties
A thorough understanding of a compound's properties is fundamental to its safe disposal. The

following table summarizes the key quantitative data for nimbiol.

Property Value

Molecular Formula C18H24O2

Molecular Weight 272.38 g/mol

Melting Point 248-252 °C

Appearance Crystals from dilute methanol or platelets

CAS Registry Number 561-95-5
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Source:[1][2]

Hazard Assessment and Safety Recommendations
While nimbiol is a naturally derived compound, it is prudent to handle it with the standard care

afforded to all laboratory chemicals. The safety data for neem oil, which contains nimbiol and

related limonoids, suggests that it has low mammalian toxicity.[4][5] However, neem-based

products can be toxic to aquatic invertebrates.[6][7] Therefore, direct disposal into waterways

or drains is not recommended.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to prevent skin contact.

Step-by-Step Disposal Protocol for Nimbiol Waste
The following procedures are recommended for the disposal of nimbiol from a laboratory

setting. This guidance assumes small quantities typical of research environments.

1. Waste Identification and Segregation:

Solid Waste:

Unused or expired pure nimbiol.

Contaminated materials such as gloves, weighing paper, and pipette tips.

Liquid Waste:

Solutions containing nimbiol dissolved in solvents.

Contaminated solvents from reaction work-ups or cleaning.

2. Containerization and Labeling:
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Solid Waste:

Collect solid nimbiol waste in a dedicated, sealed container labeled "Nimbiol Solid

Waste."

Ensure the container is made of a material compatible with the waste.

Liquid Waste:

Collect liquid waste in a sealed, leak-proof container, segregated by solvent type (e.g.,

halogenated vs. non-halogenated).

The container must be clearly labeled with "Hazardous Waste," the name "Nimbiol," the

solvent(s) present, and their approximate concentrations.

3. On-site Neutralization and Treatment:

No standard, validated protocols for the chemical neutralization of nimbiol in a laboratory

setting were identified. Therefore, on-site treatment is not recommended without further

investigation and validation.

4. Off-site Disposal:

Engage a Licensed Waste Disposal Contractor: The primary and recommended method for

the final disposal of nimbiol waste is through a certified environmental management

company.

Incineration: High-temperature incineration is the preferred method for the destruction of

organic chemical waste, as it ensures complete decomposition.

Landfill: Do not dispose of nimbiol or its containers in the regular trash, as this could lead to

environmental contamination.

Experimental Protocols
A review of the existing literature did not yield specific experimental protocols for the

degradation or disposal of nimbiol. The disposal recommendations provided are based on

established best practices for laboratory chemical waste management.
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Nimbiol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

nimbiol waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of nimbiol waste.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of nimbiol waste, fostering a culture of safety and sustainability within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1247986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

